![molecular formula C9H9N3O2 B6353840 Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate CAS No. 1159812-50-6](/img/structure/B6353840.png)
Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
Overview
Description
Triazolo-pyrimidine hybrids are a class of compounds that have shown potential as neuroprotective and anti-neuroinflammatory agents . They have been studied for their antiviral, anticancer, antioxidant, and antimicrobial activity .
Synthesis Analysis
A series of novel triazole-pyrimidine-based compounds have been synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . A catalyst-free, additive-free, and eco-friendly method for synthesizing 1,2,4-triazolo[1,5-a]pyridines under microwave conditions has been established .Molecular Structure Analysis
The molecular structure of these compounds has been analyzed using various techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Chemical Reactions Analysis
The synthesis of these compounds involves a tandem reaction that includes the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation .Physical And Chemical Properties Analysis
While specific physical and chemical properties of “Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate” were not found, related compounds like “Methyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate” have been characterized. It is a yellow solid with a molecular weight of 256.06 and is stored at 0-8 C .Scientific Research Applications
Catalyst-Free Synthesis
“Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate” is used in the catalyst-free, additive-free, and eco-friendly synthesis of 1,2,4-triazolo[1,5-a]pyridines under microwave conditions . This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .
Medicinal and Pharmaceutical Chemistry
This compound is found in numerous natural products exhibiting immense biological activities . It holds enormous applications in medicinal and pharmaceutical chemistry .
RORγt Inverse Agonists
“Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate” exhibits activity as RORγt inverse agonists .
PHD-1, JAK1, and JAK2 Inhibitors
This compound acts as PHD-1, JAK1, and JAK2 inhibitors .
Treatment of Cardiovascular Disorders
“Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate” is utilized in the treatment of cardiovascular disorders .
Treatment of Type 2 Diabetes
This compound is used in the treatment of type 2 diabetes .
Treatment of Hyperproliferative Disorders
“Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate” is used in the treatment of hyperproliferative disorders .
Material Sciences
This compound has various applications in the material sciences fields .
Mechanism of Action
Target of Action
Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate is a type of 1,2,4-triazolo[1,5-a]pyridine, which is usually found in medicinal and biologically active compounds . It exhibits numerous activities, including acting as RORγt inverse agonists, PHD-1, JAK1, and JAK2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.
Mode of Action
It is known that 1,2,4-triazolo[1,5-a]pyridines interact with their targets, leading to changes in the function of these proteins . This interaction can inhibit or enhance the activity of the target proteins, leading to downstream effects.
Biochemical Pathways
The biochemical pathways affected by Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate are likely to be those associated with its targets. For instance, inhibition of JAK1 and JAK2 can affect the JAK-STAT signaling pathway, which is involved in immune response and cell growth .
Result of Action
The molecular and cellular effects of Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate’s action would depend on the specific targets and pathways it affects. For example, if it acts as an inhibitor of JAK1 and JAK2, it could potentially reduce inflammation and cell proliferation .
properties
IUPAC Name |
methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-6-10-8-4-3-7(9(13)14-2)5-12(8)11-6/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKPSRLINAGVRIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=CC2=N1)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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